Cas no 1092655-64-5 (2-(chloromethyl)-6-(propan-2-yl)pyridine)

• Product Name: 2-(chloromethyl)-6-(propan-2-yl)pyridine
• CAS No: 1092655-64-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD18256478
• CID: 1098512
• PubChem ID: 67974154
• Update Time: 2025-05-17

2-(chloromethyl)-6-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(1-methylethyl)-Pyridine
• 2-(chloromethyl)-6-(propan-2-yl)pyridine
• 2-(Chloromethyl)-6-isopropylpyridine
• GS2400
• 1092655-64-5
• EN300-843156

• MDL： MFCD18256478
• Inchi： 1S/C9H12ClN/c1-7(2)9-5-3-4-8(6-10)11-9/h3-5,7H,6H2,1-2H3
• InChI Key： RZGBEVLHJVERQI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(chloromethyl)-6-(propan-2-yl)pyridine

2-(Chloromethyl)-6-(Propan-2-yl)Pyridine: A Comprehensive Overview

2-(Chloromethyl)-6-(Propan-2-yl)Pyridine is a versatile organic compound with the CAS number 1092655-64-5. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with a chloromethyl group at the 2-position and an isopropyl group at the 6-position, which imparts it with distinctive electronic and steric characteristics.

The pyridine ring serves as the core structure, providing aromatic stability and enabling various substitution patterns. The chloromethyl group (-CH2Cl) at the 2-position introduces both electron-withdrawing and electrophilic properties, making it reactive towards nucleophilic substitutions. Meanwhile, the isopropyl group (-C(CH3)2) at the 6-position contributes steric bulk, which can influence the compound's reactivity and solubility. These features collectively make 2-(chloromethyl)-6-(propan-2-yl)pyridine a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have expanded the scope of applications for this compound. For instance, researchers have explored its use as an intermediate in the synthesis of heterocyclic compounds, which are crucial in drug discovery. The chloromethyl group can undergo nucleophilic substitution reactions with a variety of nucleophiles, such as amines, thiols, and hydroxides, to generate derivatives with diverse functionalities. These derivatives have shown promise in inhibiting enzymes associated with neurodegenerative diseases, highlighting their potential therapeutic value.

In addition to its role in medicinal chemistry, 2-(chloromethyl)-6-(propan-2-yl)pyridine has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of catalysts for olefin polymerization and cross-coupling reactions. Recent studies have demonstrated that metal complexes derived from this compound exhibit enhanced catalytic activity and selectivity compared to traditional catalysts.

The synthesis of 2-(chloromethyl)-6-(propan-2-yl)pyridine typically involves multi-step processes that combine substitution and alkylation reactions. One common approach involves the chlorination of a methyl-substituted pyridine derivative followed by alkylation at the 6-position using an isopropylating agent. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, understanding the fate and toxicity of 2-(chloromethyl)-6-(propan-2-yl)pyridine is critical for its safe handling and disposal. Recent toxicological studies have focused on its potential genotoxicity and ecotoxicity. While preliminary data suggest low acute toxicity, further research is needed to assess long-term effects on aquatic organisms and human health.

In conclusion, 2-(chloromethyl)-6-(propan-2-yl)pyridine stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing modern chemistry.